Cas no 122970-38-1 (Adenosine,2',3'-dideoxy-2-iodo- (9CI))

• Product Name: Adenosine,2',3'-dideoxy-2-iodo- (9CI)
• CAS No: 122970-38-1
• MF: C₁₀H₁₂IN₅O₂
• MW: 361.139053344727
• CID: 159862
• PubChem ID: 452097
• Update Time: 2025-04-19

Adenosine,2',3'-dideoxy-2-iodo- (9CI) Chemical and Physical Properties

Names and Identifiers

• Adenosine,2',3'-dideoxy-2-iodo- (9CI)
• 2',3'-Dideoxy-2-iodoadenosine
• [(2S,5R)-5-(6-amino-2-iodopurin-9-yl)oxolan-2-yl]methanol
• 122970-38-1
• [(2S,5R)-5-(6-amino-2-iodo-purin-9-yl)tetrahydrofuran-2-yl]methanol
• DTXSID10153819
• 2-iododideoxy-adenosine
• 2-I-ddA
• SCHEMBL5548925
• ((2S,5R)-5-(6-Amino-2-iodo-9H-purin-9-yl)tetrahydrofuran-2-yl)methanol

• Inchi： 1S/C10H12IN5O2/c11-10-14-8(12)7-9(15-10)16(4-13-7)6-2-1-5(3-17)18-6/h4-6,17H,1-3H2,(H2,12,14,15)/t5-,6+/m0/s1
• InChI Key： LFHDAOZGSUAZDC-NTSWFWBYSA-N
• SMILES： IC1N=C(C2=C(N=1)N(C=N2)[C@H]1CC[C@@H](CO)O1)N

Computed Properties

• Exact Mass: 361.00326
• Monoisotopic Mass: 361.004
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 99.1Ų

Experimental Properties

• Density: 2.38
• Boiling Point: 644.7°Cat760mmHg
• Flash Point: 343.7°C
• Refractive Index: 1.91
• PSA: 99.08

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides Purine 2',3'-dideoxyribonucleosides